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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Chlorooctadecane, a long-chain alkyl halide, is a pivotal chemical intermediate with a broad

spectrum of industrial applications. Its unique molecular structure, featuring a long hydrophobic

carbon chain and a reactive chlorine atom, makes it a versatile building block in the synthesis

of a variety of specialty chemicals. This technical guide provides an in-depth overview of the

core industrial applications of 1-Chlorooctadecane, with a focus on its role in the production of

surfactants, lubricants, and cosmetics. Detailed experimental protocols, quantitative data, and

process visualizations are presented to offer a comprehensive resource for professionals in

research, development, and manufacturing.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-Chlorooctadecane is

fundamental to its application in various industrial processes. Key data is summarized in the

table below.
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Property Value Reference(s)

Molecular Formula C₁₈H₃₇Cl [1]

Molecular Weight 288.94 g/mol [1]

CAS Number 3386-33-2 [1]

Appearance
Colorless to pale yellow liquid

or solid
[2]

Melting Point 18-24 °C [2][3]

Boiling Point
348-350 °C at 760 mmHg;

157-158 °C at 1.5 mmHg
[2][3]

Density 0.849 - 0.857 g/mL at 25 °C [3][4]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and hexane

[1]

Flash Point >110 °C (>230 °F) [3]

Refractive Index n20/D 1.451 [3]

Synthesis of 1-Chlorooctadecane
The primary industrial synthesis of 1-Chlorooctadecane involves the chlorination of stearyl

alcohol (1-octadecanol). This can be achieved using various chlorinating agents. A common

and efficient method is the reaction with gaseous hydrogen chloride at elevated temperatures.

[5]

Experimental Protocol: Synthesis from Stearyl Alcohol
Objective: To synthesize 1-Chlorooctadecane from stearyl alcohol with high conversion.

Materials:

Stearyl alcohol (1-octadecanol)

Gaseous hydrogen chloride (HCl)
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N-n-octylalkylpyridinium chloride (catalyst)

Procedure:

A 1-liter jacketed glass reactor equipped with a stirrer and an immersion tube is charged with

220 g of N-n-octylalkylpyridinium chloride.[6]

The reactor temperature is raised to and maintained at 150 °C.[6]

447 g of molten stearyl alcohol is uniformly introduced into the reactor via the immersion

tube over a period of 5 hours.[6]

Gaseous hydrogen chloride is continuously supplied in a slight stoichiometric excess through

the immersion tube.[6]

The water produced during the reaction is continuously removed by distillation to drive the

reaction to completion.[6]

The total reaction time is approximately 8 hours, which includes a 3-hour post-reaction

period.[6]

The conversion of stearyl alcohol is typically greater than 99.8%.[6]

Visualization of Synthesis:
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Caption: Synthesis of 1-Chlorooctadecane from Stearyl Alcohol.

Core Industrial Applications
The reactivity of the chlorine atom combined with the long alkyl chain makes 1-
Chlorooctadecane a valuable precursor in various industrial sectors.

Surfactant Production: Quaternary Ammonium
Compounds
A primary application of 1-Chlorooctadecane is in the synthesis of quaternary ammonium

compounds (QACs), which are cationic surfactants with wide-ranging uses as fabric softeners,

antistatic agents, and disinfectants.[5][7] The synthesis involves the reaction of 1-
Chlorooctadecane with a tertiary amine, such as trimethylamine, in what is known as the

Menshutkin reaction.[8]

Objective: To synthesize octadecyltrimethylammonium chloride from 1-Chlorooctadecane and

trimethylamine.
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Materials:

1-Chlorooctadecane

Trimethylamine (gas)

Acetonitrile (solvent)

Anhydrous ether (for washing)

Procedure:

In a high-pressure reactor, dissolve 1-Chlorooctadecane (1 equivalent) in acetonitrile.

Introduce gasified trimethylamine (1.1 equivalents) into the reactor.[9]

Seal the reactor and heat the mixture to 90 ± 5 °C with stirring for 3-8 hours. The pressure

will be approximately 0.3-0.5 MPa.[2][9]

After the reaction, cool the mixture to room temperature.

The crude product is collected, and can be purified by washing with anhydrous ether and

drying under vacuum.[2] A yield of 94% can be achieved.[2]

Visualization of Quaternary Ammonium Salt Synthesis:
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Caption: General synthesis of Quaternary Ammonium Salts.

Lubricant Additives
1-Chlorooctadecane and other chlorinated paraffins are utilized as extreme pressure (EP)

additives in lubricant formulations for metalworking fluids.[10] Under high pressure and

temperature conditions at the metal-metal interface, the chlorine reacts with the metal surface

to form a thin film of metal chloride, which acts as a solid lubricant, preventing seizure and

reducing wear.[11]

Performance Data of Lubricants with Chlorinated Paraffins:

Test Parameter
Base Oil (150N
Mineral Oil)

Base Oil + 5%
Chlorinated
Paraffin

Reference(s)

4-Ball EP Weld Point

(kgf)
120

>200 (significant

improvement)
[11]

Twist Compression

Test (Time to Failure)
Baseline Significantly increased [4]
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It is important to note that the use of certain chlorinated paraffins is under regulatory scrutiny

due to environmental concerns.[5]

Cosmetics and Personal Care
In the cosmetic industry, 1-Chlorooctadecane (often referred to by its INCI name, Stearyl

Chloride) or its derivatives are used as emollients, conditioning agents, and viscosity regulators

in skin creams, lotions, and hair care products.[2] As an emollient, it helps to soften and smooth

the skin by forming a protective layer that reduces water loss.[12]

Example Formulation of a Moisturizing Cream:

Ingredient
Phase

Ingredient Function
Concentration
(% w/w)

Reference(s)

Oil Phase

Stearyl

Derivative

(Emollient)

Emollient 1.0 - 10.0 [12]

Cetyl/Stearyl

Alcohol
Thickener 5.0 - 15.0 [8][13]

Mineral Oil Emollient 5.0 - 10.0 [8]

Water Phase Deionized Water Solvent q.s. to 100 [14]

Glycerin Humectant 2.0 - 5.0 [14]

Emulsifier Polysorbate 80 Emulsifier 1.0 - 5.0 [14]

Preservative Phenoxyethanol Preservative 0.5 - 1.0

Intermediate for Specialty Chemicals
1-Chlorooctadecane serves as a crucial intermediate in the synthesis of a wide range of other

organic compounds.[3] Its reactive chlorine atom allows for nucleophilic substitution reactions

to introduce the long octadecyl chain into various molecules. This is valuable in the production

of:
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Fatty Amines: By reaction with ammonia, 1-Chlorooctadecane can be converted to stearyl

amine, a precursor for other surfactants and chemical intermediates.[15]

Agrochemicals: Long-chain alkyl compounds are used in the synthesis of some pesticides

and herbicides.[16]

Organometallic Reagents: While less common for this specific compound, alkyl halides are

precursors for organometallic reagents like Grignard reagents, which are fundamental in

organic synthesis for forming carbon-carbon bonds.[17]

Applications in Drug Development
While direct applications of 1-Chlorooctadecane in pharmaceuticals are not extensively

documented, its chemical properties make it a candidate for use in advanced drug delivery

systems. The long alkyl chain can be used to impart hydrophobicity to nanoparticles, which can

be advantageous for encapsulating lipophilic drugs and for controlling the release profile of

therapeutic agents.

Potential Application Workflow in Drug Delivery:
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Caption: Potential use of 1-Chlorooctadecane in drug delivery.

The surface of nanoparticles can be functionalized with 1-Chlorooctadecane to create a

hydrophobic shell.[18][19] This modification can enhance the loading capacity for hydrophobic

drugs and potentially influence the interaction of the nanoparticle with biological membranes,

offering a strategy for controlled drug release.[20]

Safety and Handling
1-Chlorooctadecane is classified as a hazardous substance. It can cause skin and eye

irritation and may cause respiratory irritation.[21] Appropriate personal protective equipment
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(PPE), including gloves, safety goggles, and respiratory protection, should be used when

handling this chemical. It should be stored in a cool, dry, and well-ventilated area, away from

strong oxidizing agents.[3]

Conclusion
1-Chlorooctadecane is a versatile and economically significant chemical intermediate. Its

primary industrial value lies in its role as a precursor for cationic surfactants, a performance-

enhancing additive in lubricants, and a functional ingredient in the cosmetics industry. While its

direct application in pharmaceuticals is an emerging area, its utility in the synthesis of specialty

chemicals and potential in drug delivery systems underscores its continued importance in

various fields of chemical science and technology. Further research into green synthesis routes

and novel applications will continue to expand the industrial relevance of this long-chain alkyl

halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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